Cas no 866847-45-2 (6-chloro-4-4-(4-methoxyphenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline)

6-chloro-4-4-(4-methoxyphenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline structure
866847-45-2 structure
Product Name:6-chloro-4-4-(4-methoxyphenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline
CAS No:866847-45-2
MF:C27H26ClN3O3S
MW:508.03164434433
CID:6503504
Update Time:2025-07-20

6-chloro-4-4-(4-methoxyphenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-4-4-(4-methoxyphenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline
    • Quinoline, 6-chloro-4-[4-(4-methoxyphenyl)-1-piperazinyl]-3-[(4-methylphenyl)sulfonyl]-
    • Inchi: 1S/C27H26ClN3O3S/c1-19-3-10-23(11-4-19)35(32,33)26-18-29-25-12-5-20(28)17-24(25)27(26)31-15-13-30(14-16-31)21-6-8-22(34-2)9-7-21/h3-12,17-18H,13-16H2,1-2H3
    • InChI Key: OFPRYZGCQCIUNR-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC(Cl)=CC=2)C(N2CCN(C3=CC=C(OC)C=C3)CC2)=C(S(C2=CC=C(C)C=C2)(=O)=O)C=1

Experimental Properties

  • Density: 1.319±0.06 g/cm3(Predicted)
  • Boiling Point: 729.3±60.0 °C(Predicted)
  • pka: 6.25±0.50(Predicted)

6-chloro-4-4-(4-methoxyphenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline Pricemore >>

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6-chloro-4-4-(4-methoxyphenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline Related Literature

Additional information on 6-chloro-4-4-(4-methoxyphenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline

Comprehensive Overview of 6-Chloro-4-[4-(4-Methoxyphenyl)piperazin-1-yl]-3-(4-Methylbenzenesulfonyl)quinoline (CAS No. 866847-45-2)

6-Chloro-4-[4-(4-methoxyphenyl)piperazin-1-yl]-3-(4-methylbenzenesulfonyl)quinoline, identified by its CAS number 866847-45-2, is a structurally complex quinoline derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of sulfonylated quinolines, which are known for their diverse biological activities. The presence of a piperazine moiety and a methoxyphenyl group enhances its potential as a scaffold for drug development, particularly in targeting central nervous system (CNS) disorders and inflammatory pathways.

In recent years, the demand for quinoline-based compounds has surged due to their applications in medicinal chemistry and drug discovery. Researchers are particularly interested in 6-chloro-4-[4-(4-methoxyphenyl)piperazin-1-yl]-3-(4-methylbenzenesulfonyl)quinoline for its potential role in modulating neurotransmitter receptors, such as dopamine and serotonin receptors. These receptors are critical in treating conditions like anxiety, depression, and schizophrenia, making this compound a focal point in psychopharmacology studies.

The synthetic pathway for CAS 866847-45-2 involves multi-step organic reactions, including Suzuki coupling, sulfonylation, and piperazine incorporation. These methods are widely discussed in organic synthesis forums and academic publications, reflecting the compound's relevance in modern chemical research. Its molecular weight and logP value suggest favorable pharmacokinetic properties, such as blood-brain barrier permeability, which is a hot topic in drug design optimization.

From an SEO perspective, users frequently search for terms like "quinoline derivatives in drug discovery", "piperazine-based CNS drugs", and "sulfonylated heterocycles synthesis". These long-tail keywords align with the compound's features, making this content highly discoverable. Additionally, the rise of AI-driven drug discovery platforms has increased interest in structural analogs of 6-chloro-4-[4-(4-methoxyphenyl)piperazin-1-yl]-3-(4-methylbenzenesulfonyl)quinoline, as they are often used in machine learning models for virtual screening.

Another trending topic is the compound's potential in targeted cancer therapies. While not explicitly labeled for oncology, its molecular framework shares similarities with known kinase inhibitors. This has led to speculative discussions in biomedical research communities about its anti-proliferative effects, particularly in tyrosine kinase-dependent cancers. Such applications are often explored in preclinical trials, further elevating the compound's profile.

In summary, 6-chloro-4-[4-(4-methoxyphenyl)piperazin-1-yl]-3-(4-methylbenzenesulfonyl)quinoline (CAS 866847-45-2) represents a versatile chemical entity with broad implications in pharmaceutical sciences. Its structural uniqueness and biological relevance make it a subject of ongoing research, aligning with contemporary interests in CNS therapeutics, cancer research, and computational chemistry. As the scientific community continues to explore its potential, this compound is poised to remain a high-impact topic in both academic and industrial settings.

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